1-(2-Thiophen-3-ylpyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(2-thiophen-3-ylpyrrolidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H13NOS/c1-2-11(13)12-6-3-4-10(12)9-5-7-14-8-9/h2,5,7-8,10H,1,3-4,6H2
• InChI Key: VLWDVCRXKFMMKW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC1C2=CSC=C2
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “1-(2-Thiophen-3-ylpyrrolidin-1-yl)prop-2-en-1-one”, chalcones, which are similar compounds, are often synthesized using the Claisen−Schmidt condensation reaction. This process aims to obtain medium to high yield chalconic derivatives.

Scientific Research Applications

Synthesis and Structural Analysis

• Thiophene-based chalcone derivatives have been synthesized and structurally analyzed using techniques like mass spectroscopy, NMR, and FTIR. These compounds, including variants of thiophene chalcones, exhibit molecular stability due to specific intra and intermolecular interactions (Nanjundaswamy et al., 2022).

Anticancer Properties

• Certain thiophene derivatives have been identified as apoptosis inducers and potential anticancer agents. These compounds, including variants like 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, have shown activity against breast and colorectal cancer cell lines (Zhang et al., 2005).

Electrochromic Applications

• Thiophene derivatives have been used in electrochromic applications. For example, a copolymer involving thiophene showed distinct electrochromic properties with various colors and good environmental stability (Yiĝitsoy et al., 2007).

Molecular Docking and DNA Binding Studies

• Some thiophene compounds have been studied for their binding potential with DNA, showing significant interactions and potential for cytotoxicity against cancer cell lines. These studies include computational quantum chemical studies and molecular docking analyses (Mushtaque et al., 2016).

Antibacterial and Antifungal Activities

• Thiophene derivatives have been synthesized and evaluated for their antimicrobial activities. Compounds derived from thiophene-chalcone analogues demonstrated significant antibacterial and antifungal properties against various bacterial and fungal strains (Patel & Patel, 2017).

Antioxidant and Anti-inflammatory Activities

• Some thiophene derivatives have shown potent antioxidant and anti-inflammatory activities. These activities were demonstrated both in vitro and in vivo, highlighting the therapeutic potential of thiophene derivatives in chemotherapeutic applications (Shehab et al., 2018).